Isotopic Labels Other
  • Beta-D-Glucose
    Beta-D-Glucose
    • Cat. No.:
    • B001113
    • CAS No.:
    • 50-99-7
    • Molecular Formula:
    • C6H12O6
    • Molecular Weight:
    • 180.16 g/mol
    Description
    Beta-D-glucose is d-Glucopyranose with beta configuration at the anomeric centre. It has a role as an epitope and a mouse metabolite. It is an enantiomer of a beta-L-glucose.
    A primary source of energy for li...
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  • Sodium carbonate
    Sodium carbonate
    • Cat. No.:
    • B031695
    • CAS No.:
    • 497-19-8
    • Molecular Formula:
    • Na2CO3
      CNa2O3
    • Molecular Weight:
    • 105.988 g/mol
    Description
    Sodium carbonate is an organic sodium salt and a carbonate salt.
    Sodium Carbonate is the disodium salt of carbonic acid with alkalinizing property. When dissolved in water, sodium carbonate forms carbonic aci...
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  • Urea
    Urea
    • Cat. No.:
    • B033335
    • CAS No.:
    • 57-13-6
    • Molecular Formula:
    • CH4N2O
      NH2CONH2
      CH4N2O
    • Molecular Weight:
    • 60.056 g/mol
    Description
    Urea appears as solid odorless white crystals or pellets. Density 1.335 g /cc. Noncombustible.
    Urea is a carbonyl group with two C-bound amine groups. The commercially available fertilizer has an analysis of ...
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  • Sulfur-32
    Sulfur-32
    • Cat. No.:
    • B083152
    • CAS No.:
    • 13981-57-2
    • Molecular Formula:
    • H2S
    • Molecular Weight:
    • 33.988 g/mol
    Description
    Sulfur-32 atom is the stable isotope of sulfur with relative atomic mass 31.972071. The most abundant (95.02 atom percent) isotope of naturally occurring sulfur.
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  • Water-18O
    Water-18O
    • Cat. No.:
    • B088012
    • CAS No.:
    • 14314-42-2
    • Molecular Formula:
    • H2O
    • Molecular Weight:
    • 20.015 g/mol
    Description
    ((18)O)water is a form of water consisting of two hydrogen atoms covalently bonded to an oxygen-18 atom. It is a water and an isotopically modified compound. It contains an oxygen-18 atom....
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  • Methanol
    Methanol
    • Cat. No.:
    • B129727
    • CAS No.:
    • 67-56-1
    • Molecular Formula:
    • CH4O
      CH4O
      CH3OH
    • Molecular Weight:
    • 32.042 g/mol
    Description
    Methanol is the primary alcohol that is the simplest aliphatic alcohol, comprising a methyl and an alcohol group. It has a role as an amphiprotic solvent, a fuel, a human metabolite, an Escherichia coli metabolite, a mouse metabolite and a Mycoplasma genitalium metabolite. It is an alkyl alcohol, a one-carbon compound, a volatile organic compound and a primary alcohol. It is a conjugate acid of a methoxide.
    Methanol is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
    Methanol is released to the environment during industrial uses and naturally from volcanic gases, vegetation, and microbes. Exposure may occur from ambient air and during the use of solvents. Acute (short-term) or chronic (long-term) exposure of humans to methanol by inhalation or ingestion may result in blurred vision, headache, dizziness, and nausea. No information is available on the reproductive, developmental, or carcinogenic effects of methanol in humans. Birth defects have been observed in the offspring of rats and mice exposed to methanol by inhalation. EPA has not classified methanol with respect to carcinogenicity.
    Methanol is a natural product found in Origanum minutiflorum, Parthenium incanum, and other organisms with data available.
    Methyl Alcohol is used as a solvent and as an intermediate in chemical synthesis. Component of deicing mixtures and preservatives. Toxic.
    Wood is the hard, fibrous substance composing most of the stem and branches of a tree or shrub, and lying beneath the bark;  the xylem.
    Methanol can cause developmental toxicity according to The National Toxicology Program.
    Methanol is the simplest alcohol, and is a light, volatile, colourless, flammable, poisonous liquid with a distinctive odor that is somewhat milder and sweeter than ethanol (Wikipedia). Methanol is responsible for accidental, suicidal, and epidemic poisonings, resulting in death or permanent sequelae. Toxicity is due to the metabolic products of alcohol dehydrogenase (ADH) and aldehyde dehydrogenase. (A7768). The rapid and accurate diagnosis of toxic alcohol poisoning due to methanol (methyl alcohol) is paramount in preventing serious adverse outcomes. The quantitative measurement of specific serum levels of methanol using gas chromatography is expensive, time consuming and generally only available at major tertiary-care facilities. (A7769).
    A colorless, flammable liquid used in the manufacture of FORMALDEHYDE and ACETIC ACID, in chemical synthesis, antifreeze, and as a solvent. Ingestion of methanol is toxic and may cause blindness.
    See also: Methoxide (conjugate)."> Methanol appears as a colorless fairly volatile liquid with a faintly sweet pungent odor like that of ethyl alcohol. Completely mixes with water. The vapors are slightly heavier than air and may travel some dist...
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  • DL-alpha-Tocopherol
    DL-alpha-Tocopherol
    • Cat. No.:
    • B151919
    • CAS No.:
    • 10191-41-0
    • Molecular Formula:
    • C29H50O2
    • Molecular Weight:
    • 430.7 g/mol
    Description
    2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-ol is a tocopherol.
    DL-alpha-Tocopherol has been reported in Albifimbria verrucaria, Sida acuta, and other organisms with data av...
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  • Epicatechin-3-gallate
    Epicatechin-3-gallate
    • Cat. No.:
    • B1197462
    • CAS No.:
    • 863-03-6
    • Molecular Formula:
    • C22H18O10
    • Molecular Weight:
    • 442.4 g/mol
    Description
    (+)-epicatechin-3-O-gallate is a gallate ester obtained by formal condensation of the carboxy group of gallic acid with the (3S)-hydroxy group of (+)-epicatechin. It has a role as a metabolite. It is a catechin,...
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  • Tetramethylsilane
    Tetramethylsilane
    • Cat. No.:
    • B1202638
    • CAS No.:
    • 75-76-3
    • Molecular Formula:
    • C4H12Si
    • Molecular Weight:
    • 88.22 g/mol
    Description
    Tetramethylsilane has been recommended by the International Union of Pure and Applied Chemistry (IUPAC) as a universal reference for all nuclides. It is commonly used as a reference standard in nuclear magnetic ...
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  • Methane
    Methane
    • Cat. No.:
    • B1202742
    • CAS No.:
    • 74-82-8
    • Molecular Formula:
    • CH4
    • Molecular Weight:
    • 16.043 g/mol
    Description
    Methane is a colorless odorless gas. It is also known as marsh gas or methyl hydride. It is easily ignited. The vapors are lighter than air. Under prolonged exposure to fire or intense heat the containers may ru...
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